Cas no 2229635-37-2 (1-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)ethan-1-amine)

• Product Name: 1-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)ethan-1-amine
• CAS No: 2229635-37-2
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 5903914
• PubChem ID: 165680865
• Update Time: 2025-09-28

1-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)ethan-1-amine
• 2229635-37-2
• 1-(1-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}cyclopropyl)ethan-1-amine
• EN300-1733596

• Inchi： 1S/C12H17NS/c1-8(13)12(5-6-12)11-7-9-3-2-4-10(9)14-11/h7-8H,2-6,13H2,1H3
• InChI Key： TYGXZLFNFSXYKF-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2C=C1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 207.10817072g/mol
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)ethan-1-amine

Introduction to 1-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)ethan-1-amine (CAS No. 2229635-37-2)

The compound 1-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)ethan-1-amine, identified by its CAS number 2229635-37-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of fused heterocyclic rings and a cyclopropyl substituent makes it a structurally unique entity, offering a promising scaffold for developing novel therapeutic agents.

In recent years, the exploration of biologically active heterocycles has been a cornerstone in the design of pharmacophores. The 4H,5H,6H-cyclopentabthiophene moiety, a prominent feature in this compound, is known for its ability to modulate biological pathways through interactions with specific targets. This particular scaffold has been extensively studied for its role in enhancing binding affinity and selectivity in drug candidates. The integration of this moiety with a cyclopropyl group introduces additional conformational flexibility, which can be exploited to optimize pharmacokinetic properties.

The amine functional group at the terminal position of the molecule (ethan-1-amine) further enhances its potential as a pharmacological intermediate. Amines are versatile handles in medicinal chemistry, allowing for further derivatization through reactions such as acylation, alkylation, and coupling with other bioactive moieties. This structural feature makes 1-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)ethan-1-amine a valuable building block for synthesizing more complex molecules with tailored biological activities.

Current research in the field of structure-based drug design highlights the importance of molecular diversity and scaffold hopping. Compounds like 1-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)ethan-1-amine exemplify how combining distinct structural motifs can lead to novel pharmacological entities with unique mechanisms of action. The cyclopentabthiophene core has been implicated in interactions with various biological targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases. The cyclopropyl group further contributes to the compound's binding profile by influencing its spatial orientation and electronic properties.

Recent studies have demonstrated that modifications to heterocyclic scaffolds can significantly alter their biological efficacy. For instance, derivatives of 4H-pyrazolo[3,4-d]pyrimidines have shown promise in treating neurological disorders due to their ability to modulate neurotransmitter activity. Similarly, benzothiophene derivatives have been explored for their anti-inflammatory and antiviral properties. The structural motif present in 1-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)ethan-1-amine aligns well with these trends, suggesting potential therapeutic applications in areas such as oncology and central nervous system (CNS) disorders.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the cyclopentabthiophene ring system and subsequent functionalization to introduce the cyclopropyl and amine groups. Advances in catalytic processes have enabled more efficient and scalable synthesis routes for such complex molecules. For example, transition-metal-catalyzed cross-coupling reactions have become indispensable tools in constructing biaryl systems found in many pharmaceuticals.

The pharmacokinetic profile of 1-(1-{4H,5H,6H-cyclopentabthiophen-2-yl}cyclopropyl)ethan-1-amine is another critical aspect that warrants investigation. Factors such as solubility, permeability across biological membranes (P-gp), and metabolic stability play pivotal roles in determining its clinical utility. Computational modeling techniques are increasingly employed to predict these properties before experimental validation is undertaken. Such approaches not only save time but also allow for rapid optimization of lead compounds.

In conclusion, 1-(1-{4H,5H,6H-cyclopentabthiophen-2-y}cyclopropyl)ethan-1-am ine (CAS No. 2229635 -37 -2) stands as a testament to the innovative spirit of pharmaceutical research. Its unique structural features offer a rich ground for exploration into novel therapeutic strategies. As our understanding of molecular interactions deepens, this compound and its derivatives are poised to make significant contributions to human health through targeted drug development efforts.